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Compound of Interest

Compound Name: Tris(hydroxymethyl)nitromethane

Cat. No.: B093346 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of Tris(hydroxymethyl)nitromethane, a compound requiring careful

management due to its potential hazards.

Tris(hydroxymethyl)nitromethane is a solid that is harmful if swallowed or inhaled.[1][2] It is

crucial to handle this chemical with appropriate personal protective equipment and to be aware

of its specific instability and decomposition characteristics to mitigate risks during disposal.

Key Safety and Handling Data
A summary of important quantitative data for Tris(hydroxymethyl)nitromethane is provided in

the table below for easy reference.
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Property Value Source

Acute Oral Toxicity (LD50) 1900 mg/kg (Rat/Mouse) [3]

Stability
Stable only under acidic

conditions (pH ≤ 5.0)
[4]

Decomposition Temperature > 49 °C [4]

Decomposition Conditions
Alkaline conditions,

temperatures > 49°C
[4]

Hazardous Decomposition

Products

Formaldehyde, Nitrogen

oxides (NOx)
[3][4]

Procedural Steps for Proper Disposal
The following step-by-step guidance outlines the recommended procedures for the safe

disposal of Tris(hydroxymethyl)nitromethane.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Hand Protection: Wear suitable protective gloves (e.g., nitrile).

Skin Protection: A lab coat or other protective clothing should be worn to prevent skin

exposure.[1][3]

Respiratory Protection: For handling larger quantities or in case of dust formation, use a

NIOSH-approved respirator.[3]

Ventilation: Always handle Tris(hydroxymethyl)nitromethane in a well-ventilated area,

preferably within a chemical fume hood.[3]

2. Handling Spills:

For small spills, carefully sweep up the solid material, avoiding dust formation, and place it

into a suitable, labeled, and closed container for disposal.[1][5]
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After sweeping, the contaminated surface can be cleaned. Some sources suggest

neutralizing the residue with a dilute solution of sodium carbonate.[3] However, be aware

that alkaline conditions will cause decomposition to formaldehyde.[4] Therefore, this should

be done with caution and appropriate ventilation.

3. Waste Disposal Protocol:

The primary method for disposal is to treat it as hazardous waste, in accordance with federal,

state, and local environmental control regulations.[3]

Collection: Collect waste Tris(hydroxymethyl)nitromethane in a clearly labeled, sealed

container.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong bases and oxidizing agents.[1]

Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste

disposal company. Do not attempt to dispose of this chemical down the drain or in regular

trash.

4. Decontamination of Empty Containers:

Empty containers may still contain hazardous residues.

Triple-rinse the container with an appropriate solvent (e.g., water). The rinsate should be

collected and disposed of as hazardous waste.

After proper decontamination, the container can be disposed of according to institutional

guidelines.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Tris(hydroxymethyl)nitromethane.
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Caption: Workflow for the safe disposal of Tris(hydroxymethyl)nitromethane.
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Disclaimer: This information is intended as a guide and should be supplemented by a thorough

review of the Safety Data Sheet (SDS) for Tris(hydroxymethyl)nitromethane and

consultation with your institution's Environmental Health and Safety (EHS) department. All

laboratory procedures should be conducted in accordance with established safety protocols

and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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